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Compound of Interest

Compound Name: 2,4-Dibromopyridine

Cat. No.: B189624

This guide provides essential safety and logistical information for the proper disposal of 2,4-
Dibromopyridine, tailored for researchers, scientists, and drug development professionals.
The following procedures are designed to ensure the safe handling and disposal of this
compound in a laboratory setting.

Physicochemical and Hazard Data

A summary of the key quantitative data for 2,4-Dibromopyridine is presented below. This
information is critical for a comprehensive understanding of its hazard profile.
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Property Value Reference
CAS Number 58530-53-3

Molecular Formula CsHsBrzN

Molecular Weight 236.89 g/mol

Form Solid

Melting Point 35-40 °C

Flash Point Not applicable

Signal Word Danger

Hazard Classifications

Acute Toxicity, Oral (Category
3), Skin Irritation (Category 2),
Serious Eye Damage
(Category 1), Specific target
organ toxicity — single

exposure (Category 3)

Hazard Statements

H301 (Toxic if swallowed),
H315 (Causes skin irritation),
H318 (Causes serious eye
damage), H335 (May cause

respiratory irritation)

Experimental Protocol for Disposal

The proper disposal of 2,4-Dibromopyridine is not a standalone experiment but a critical

component of laboratory safety protocols. The following step-by-step methodology outlines the

procedure for the safe management and disposal of this chemical.

Objective: To safely collect, store, and dispose of 2,4-Dibromopyridine waste in compliance

with institutional and regulatory standards.

Materials:

» Appropriate Personal Protective Equipment (PPE):
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o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles or face shield

o Laboratory coat

o Designated hazardous waste container (sealable, airtight, and compatible)
e Hazardous waste labels

e Chemical fume hood

Procedure:

e Personal Protective Equipment (PPE) and Engineering Controls:

o Always handle 2,4-Dibromopyridine within a properly functioning and certified laboratory
chemical fume hood to minimize inhalation exposure.[2][4]

o Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab
coat, to prevent skin and eye contact.[2][5]

o Waste Segregation and Collection:

o Collect pure 2,4-Dibromopyridine and any solutions containing it in a designated,
compatible hazardous waste container.

o Ensure the waste container is sealable and airtight to prevent the release of vapors.
o Do not mix 2,4-Dibromopyridine waste with other incompatible waste streams.
o Labeling of Waste Containers:

o As soon as the first waste is added, affix a completed hazardous waste label to the
container.

o The label must clearly identify the contents as "Hazardous Waste: 2,4-Dibromopyridine”
and include any other required information as per your institution's and local regulations.
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o Temporary Storage of Waste:

o Store the sealed waste container in a designated, secure, cool, dry, and well-ventilated
waste accumulation area.[6]

o The storage area should be away from incompatible materials such as strong oxidizers
and acids.[6]

o Disposal Request and Handover:

o When the waste container is full or no longer in use, complete a chemical collection
request form as per your institution's protocol.[6]

o Arrange for the collection of the waste by authorized personnel or deliver it to the
designated waste accumulation area operator.

e Spill Management:

o

In the event of a spill, evacuate personnel from the immediate area.[5]

[e]

Wearing appropriate PPE, absorb the spill with an inert, dry material.

o

Collect the absorbed material into a suitable, sealed container for disposal as hazardous
waste.[6]

o

Avoid creating dust if the spilled material is solid.[5][7]

[¢]

Ventilate the area of the spill.

o Decontamination:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[2]
o Contaminated clothing should be removed and laundered before reuse.[7]

Regulatory Compliance:
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 All disposal procedures must be conducted in strict accordance with local, regional, and
national hazardous waste regulations.[2][5]

o Chemical waste generators are responsible for correctly classifying the waste to ensure
complete and accurate compliance.[2][7]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2,4-
Dibromopyridine.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL2003806&productDescription=2+4-DIBROMOPYRIDINE+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-4-dibromopyridine-pd180521144273.html
https://www.fishersci.com/store/msds?partNumber=AAL2003806&productDescription=2+4-DIBROMOPYRIDINE+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/22496.pdf
https://www.benchchem.com/product/b189624?utm_src=pdf-body
https://www.benchchem.com/product/b189624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Spill Response

<=

Preparation

(Gloves, Goggles, Lab Coat)

[Work in Chemical Fume HootD Collect Spill Residue

Treat as
Hazardous Waste

Don Appropriate PPE [Contain and Absorb SpiD

Waste Collectipn
Collect Waste in
Designated Container
Label Container as
Hazardous Waste

Tempora?f Storage

Gecurely Seal ContaineD
Store in Cool, Dry,
Well-Ventilated Area

Final Disposal

Request Waste Collection

|

Handover to Authorized
Personnel

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2,4-Dibromopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

